1-Cyclobutylpiperidin-3-amine
Overview
Description
1-Cyclobutylpiperidin-3-amine is a chemical compound with the molecular formula C9H18N2 and a molecular weight of 154.25 g/mol .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C9H18N2/c10-8-3-2-6-11(7-8)9-4-1-5-9/h8-9H,1-7,10H2 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More detailed physical and chemical properties were not found in the search results.Mechanism of Action
1-Cyclobutylpiperidin-3-amine acts as a potent agonist of CB1 and CB2 receptors in the endocannabinoid system. It binds to these receptors and activates them, leading to a cascade of downstream effects that result in the modulation of various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. It has been found to modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which play important roles in regulating mood, cognition, and behavior. It also has anti-inflammatory and analgesic effects, which make it a potential candidate for the treatment of chronic pain and inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Cyclobutylpiperidin-3-amine in lab experiments include its high affinity for CB1 and CB2 receptors, its potent agonist activity, and its ability to modulate various physiological processes. However, the limitations of using this compound include its potential toxicity and the need for careful dose titration to avoid adverse effects.
Future Directions
There are several future directions for research involving 1-Cyclobutylpiperidin-3-amine. These include investigating its potential applications in the treatment of neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. Further research is also needed to elucidate the mechanisms underlying its anti-inflammatory and analgesic effects, as well as its potential for addiction and abuse. Additionally, research is needed to develop safer and more effective synthetic cannabinoids that can be used in clinical settings.
Scientific Research Applications
1-Cyclobutylpiperidin-3-amine has been used in various scientific studies to investigate the role of the endocannabinoid system in different physiological and pathological conditions. It has been found to have potential applications in the treatment of pain, inflammation, anxiety, and other neurological disorders.
Properties
IUPAC Name |
1-cyclobutylpiperidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2/c10-8-3-2-6-11(7-8)9-4-1-5-9/h8-9H,1-7,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGSPMLPOTYMZBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)N2CCCC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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